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Introduction

The designation "AT-127" is currently associated with multiple chemical entities and research
contexts, leading to ambiguity. Without a more specific identifier, such as a full chemical name
or CAS number, a definitive compilation of its solubility and stability data is not possible. This
guide addresses the most prominent substances referred to as "127" in scientific and technical
literature, providing available data for each. Researchers and drug development professionals
are advised to verify the specific identity of the "AT-127" they are investigating before applying
the information herein.

Section 1: Pluronic® F-127

Pluronic® F-127 is a nonionic, surfactant polyol frequently used to facilitate the solubilization of
water-insoluble substances in physiological media.[1]

Solubility Data
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Solvent Solubility Reference

) ) Soluble (supplied as a 20%
Dimethylsulfoxide (DMSOQO) ] [2]
solution)

Soluble (available as a 10%
Water (H20) solution) [1]

Experimental Protocol for Solubilization:

To prepare a 20% (w/v) stock solution of Pluronic® F-127, dissolve 2 grams of solid Pluronic®
F-127 in 10 mL of anhydrous dimethylsulfoxide (DMSO).[1] This process may be facilitated by
heating at approximately 40°C for about 20 minutes.[1]

Stability Data

Formulation Storage Temperature Shelf Life
20% (w/v) solution in DMSO Room temperature 6 months
10% (w/v) solution in H20 2-8°C 6 months
Solid Room temperature 6 months

Stability Considerations:

Solutions of Pluronic® F-127 in DMSO should be stored at room temperature.[1] Refrigeration
or freezing may cause the product to crystallize.[1] If crystallization occurs, the solution can be
resolubilized by heating to approximately 40°C and vortexing.[1]

Experimental Workflow for Use

The following diagram illustrates a typical workflow for using Pluronic® F-127 to aid in the
loading of acetoxymethyl (AM) esters of fluorescent ion indicators into cells.
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Stock Solution Preparation

(1-5 mM AM Ester in DMSO) (20% (w/v) Pluronic® F-127 in DMSO)

/Working Solution Preparation\

Dilute in Cell-Loading Buffer
(Final AM Ester: 1-10 pM)
(Final Pluronic®: <=0.1%)
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Cell Lpading
y

Incubate with Cells
(20 min - 1 hour)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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